Cas no 951259-24-8 (4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole)
4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 951259-24-8
- CHEMBL4891710
- Z733308670
- EN300-69561
- BNB25924
- 4-bromo-1-(2-pyrrolidin-1-ylethyl)pyrazole
- AKOS010257900
- A1-12971
- 4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole
- 1H-Pyrazole, 4-bromo-1-[2-(1-pyrrolidinyl)ethyl]-
- 4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole
-
- Inchi: 1S/C9H14BrN3/c10-9-7-11-13(8-9)6-5-12-3-1-2-4-12/h7-8H,1-6H2
- InChI Key: VFWBITMEGMPKEF-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CCN1CCCC1
Computed Properties
- Exact Mass: 243.03711g/mol
- Monoisotopic Mass: 243.03711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 21.1Ų
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 326.2±22.0 °C(Predicted)
- pka: 9.66±0.20(Predicted)
4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B800483-10mg |
4-Bromo-1-[2-(Pyrrolidin-1-Yl)Ethyl]-1h-Pyrazole |
951259-24-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B800483-50mg |
4-Bromo-1-[2-(Pyrrolidin-1-Yl)Ethyl]-1h-Pyrazole |
951259-24-8 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B800483-100mg |
4-Bromo-1-[2-(Pyrrolidin-1-Yl)Ethyl]-1h-Pyrazole |
951259-24-8 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-69561-0.05g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 0.05g |
$174.0 | 2023-07-06 | |
| Enamine | EN300-69561-0.1g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 0.1g |
$257.0 | 2023-07-06 | |
| Enamine | EN300-69561-0.25g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 0.25g |
$367.0 | 2023-07-06 | |
| Enamine | EN300-69561-0.5g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 0.5g |
$579.0 | 2023-07-06 | |
| Enamine | EN300-69561-1.0g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 1.0g |
$743.0 | 2023-07-06 | |
| Enamine | EN300-69561-2.5g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 2.5g |
$1454.0 | 2023-07-06 | |
| Enamine | EN300-69561-5.0g |
4-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazole |
951259-24-8 | 95% | 5.0g |
$2152.0 | 2023-07-06 |
4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole
Comprehensive Overview of 4-Bromo-1-(2-(Pyrrolidin-1-yl)ethyl)-1H-pyrazole (CAS No. 951259-24-8)
4-Bromo-1-(2-(Pyrrolidin-1-yl)ethyl)-1H-pyrazole is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated pyrazole core linked to a pyrrolidine moiety via an ethyl spacer, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in kinase inhibition and GPCR (G-protein-coupled receptor) studies. The CAS registry number 951259-24-8 ensures precise identification in chemical databases, facilitating global collaboration.
The compound’s pyrazole-pyrrolidine hybrid architecture aligns with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry. Its bromine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols. This adaptability addresses frequent search queries like "pyrazole derivatives in drug development" or "brominated heterocycles for medicinal applications." Notably, its lipophilic efficiency (LipE) and blood-brain barrier (BBB) permeability metrics are often discussed in AI-driven drug optimization platforms.
From a synthetic chemistry perspective, 4-Bromo-1-(2-(Pyrrolidin-1-yl)ethyl)-1H-pyrazole is synthesized through multi-step protocols involving N-alkylation of pyrazole precursors followed by bromination. Analytical techniques like HPLC, NMR, and LC-MS are critical for purity validation, a recurring concern in user searches such as "how to characterize brominated pyrazoles." The compound’s stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) further enhance its industrial relevance.
Emerging applications include its use in cancer therapeutics, where pyrazole derivatives are explored as checkpoint kinase inhibitors, and in neuropharmacology for dopamine receptor modulation. These align with trending searches like "pyrazole-based kinase inhibitors 2024" or "small molecules for neurodegenerative diseases." Additionally, its SAR (Structure-Activity Relationship) profiles are frequently modeled via AI-powered molecular docking tools, reflecting the intersection of computational and experimental chemistry.
Regulatory and safety aspects of CAS No. 951259-24-8 adhere to standard laboratory handling protocols, with no classified hazards under current guidelines. Researchers often query "pyrazole compound safety data sheets" or "pyrrolidine derivatives storage conditions," emphasizing the need for transparent technical documentation. The compound’s commercial availability through specialty suppliers like Sigma-Aldrich and TCI Chemicals ensures accessibility for academic and industrial labs.
In summary, 4-Bromo-1-(2-(Pyrrolidin-1-yl)ethyl)-1H-pyrazole exemplifies the innovation driving modern heterocyclic chemistry. Its dual functionality as a pharmacophore and chemical building block positions it at the forefront of precision medicine and materials science, answering growing demands for "tailored heterocycles" and "high-value synthetic intermediates." Future research may explore its catalytic applications or bioconjugation potential, further expanding its scientific footprint.
951259-24-8 (4-Bromo-1-2-(Pyrrolidin-1-Yl)Ethyl-1h-Pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)